molecular formula C14H26Cl2N2O3 B1661010 4-Morpholineacetic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, exo- CAS No. 87168-38-5

4-Morpholineacetic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, exo-

Cat. No.: B1661010
CAS No.: 87168-38-5
M. Wt: 341.3 g/mol
InChI Key: XHSYXNLYPXXSJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Morpholineacetic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, exo- is a useful research compound. Its molecular formula is C14H26Cl2N2O3 and its molecular weight is 341.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Morpholineacetic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, exo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Morpholineacetic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, exo- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

87168-38-5

Molecular Formula

C14H26Cl2N2O3

Molecular Weight

341.3 g/mol

IUPAC Name

(8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-morpholin-4-ylacetate;dihydrochloride

InChI

InChI=1S/C14H24N2O3.2ClH/c1-15-11-2-3-12(15)9-13(8-11)19-14(17)10-16-4-6-18-7-5-16;;/h11-13H,2-10H2,1H3;2*1H

InChI Key

XHSYXNLYPXXSJZ-UHFFFAOYSA-N

SMILES

CN1C2CCC1CC(C2)OC(=O)CN3CCOCC3.Cl.Cl

Canonical SMILES

CN1C2CCC1CC(C2)OC(=O)CN3CCOCC3.Cl.Cl

Key on ui other cas no.

87168-39-6

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.